Cas no 1261940-62-8 (5-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261940-62-8
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322144
• CID: 2764887
• PubChem ID: 53227974
• Update Time: 2025-06-25

5-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90691507
• 5-Chloro-3'-fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261940-62-8
• 5-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%
• 5-CHLORO-3-(3-FLUORO-4-METHOXYCARBONYLPHENYL)BENZOIC ACID
• MFCD18322144
• 5-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322144
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)12-3-2-8(7-13(12)17)9-4-10(14(18)19)6-11(16)5-9/h2-7H,1H3,(H,18,19)
• InChI Key： JNRHYCFYMLBJGZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC(C(=O)OC)=C(C=1)F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid

Research Brief on 5-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid (CAS: 1261940-62-8): Recent Advances and Applications

The compound 5-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid (CAS: 1261940-62-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development and biomedical research.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of biologically active molecules. Researchers have optimized synthetic routes to improve yield and purity, which is critical for scaling up production. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further pharmacological evaluation.

In terms of biological activity, preliminary studies suggest that 5-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid exhibits notable inhibitory effects on specific enzymatic targets. For instance, it has been investigated as a potential modulator of inflammatory pathways, with in vitro assays demonstrating its ability to suppress pro-inflammatory cytokines. These findings highlight its potential as a lead compound for developing anti-inflammatory agents.

Moreover, recent pharmacokinetic studies have explored the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding its bioavailability and optimizing dosing regimens in preclinical models. Early results indicate favorable metabolic stability, though further in vivo studies are needed to validate these observations.

The compound's versatility is further underscored by its application in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Collaborative efforts between academic and industrial researchers have accelerated the exploration of its therapeutic potential, with several patent applications filed in recent years.

In conclusion, 5-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid (CAS: 1261940-62-8) represents a promising candidate for further investigation in the pharmaceutical industry. Its unique chemical properties and biological activities make it a valuable asset for drug development. Future research should focus on elucidating its precise mechanisms of action and conducting rigorous preclinical trials to assess its safety and efficacy.